(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(4-quinolin-8-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C25H22ClN3O3/c1-16-22(24(28-32-16)19-8-2-3-9-20(19)26)25(30)29-14-11-18(12-15-29)31-21-10-4-6-17-7-5-13-27-23(17)21/h2-10,13,18H,11-12,14-15H2,1H3
• InChI Key: ASOXKDPBOGWQHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCC(CC3)OC4=CC=CC5=C4N=CC=C5
• Molecular Formula: C25H22ClN3O3
• Molecular Weight: 447.9 g/mol

Description

(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C25H22ClN3O3 and its molecular weight is 447.92. The purity is usually 95%.
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Scientific Research Applications

• Anticancer and Antimicrobial Agents : A study synthesized novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine, which were evaluated for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA). The compounds exhibited promising potency. Additionally, these compounds showed significant in vitro antibacterial and antifungal activities, demonstrating their potential in overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

• Mosquito Larvicidal Activity : Another research synthesized compounds with structures similar to the one , demonstrating good antibacterial, antifungal, and mosquito larvicidal activities. These findings highlight the potential use of these compounds in public health for controlling mosquito populations and associated diseases (Rajanarendar et al., 2010).

• Molecular Interaction Studies : A study focused on the molecular interactions of a structurally similar compound, revealing insights into how these types of molecules interact with specific biological receptors. This knowledge can be crucial for drug design and understanding the mechanism of action of these compounds (Shim et al., 2002).

• Crystal Structure Analysis : The crystal structure of related compounds was analyzed to understand their chemical properties better. Such studies are essential for the rational design of new drugs and materials (Revathi et al., 2015).

• Anti-Tubercular Activities : Mefloquine derivatives, related to the compound , were studied for their anti-tubercular activities, showing significant potential in combating tuberculosis (Wardell et al., 2011).